57-29-4

Nalorphine hydrochloride

In Stock

• CAS RN:
• 57-29-4

• Formula:
• C19H22ClNO3

• InChI:
• InChI=1S/C19H21NO3.ClH/c1-2-8-20-9-7-19-12-4-6-15(22)18(19)23-17-14(21)5-3-11(16(17)19)10-13(12)20;/h2-6,12-13,15,18,21-22H,1,7-10H2;1H/t12-,13+,15-,18-,19-;/m0./s1

• InChIKey:
• NAHATSPWSULUAA-SUFRIASRSA-N

• A certified solution standard applicable for use as starting material in calibrators or controls for a variety of LC/MS or GC/MS applications such as clinical toxicology or forensic analysis. Nalorphine is an opiate used to counteract the effects of opioid overdose.
  Nalorphine HCl is discontinued (DEA controlled substance). Nalorphine HCl is a narcotic antagonist with some agonist properties. It is an antagonist at mu opioid receptors and an agonist at kappa opioid receptors. Given alone it produces a broad spectrum of unpleasant effects and it is considered to be clinically obsolete.
  

2-(3-Iodo-propyl)-isoindole-1,3-dione

In Stock

• CAS RN:
• 5457-29-4

• Formula:
• C11H10INO2

• InChI:
• InChI=1S/C11H10INO2/c12-6-3-7-13-10(14)8-4-1-2-5-9(8)11(13)15/h1-2,4-5H,3,6-7H2

• InChIKey:
• LKSISOJOXOBDGH-UHFFFAOYSA-N

• 2-(3-Iodo-propyl)-isoindole-1,3-dione is a useful research compound. Its molecular formula is C11H10INO2 and its molecular weight is 315.11 g/mol. The purity is usually 95%.

Methyl 4-(4-methylphenyl)-2,4-dioxobutanoate

In Stock

• CAS RN:
• 39757-29-4

• Formula:
• C12H12O4

• InChI:
• InChI=1S/C12H12O4/c1-8-3-5-9(6-4-8)10(13)7-11(14)12(15)16-2/h3-6H,7H2,1-2H3

• InChIKey:
• AINBBVVRYVUFOK-UHFFFAOYSA-N

• Methyl 4-(4-methylphenyl)-2,4-dioxobutanoate is a useful research compound. Its molecular formula is C12H12O4 and its molecular weight is 220.22 g/mol. The purity is usually 95%.

Demethylblasticidin S

• CAS RN:
• 63257-29-4

• Formula:
• C16H24N8O5

• InChI:
• InChI=1S/C16H24N8O5/c17-8(3-5-21-15(19)20)7-11(25)22-9-1-2-12(29-13(9)14(26)27)24-6-4-10(18)23-16(24)28/h1-2,4,6,8-9,12-13H,3,5,7,17H2,(H,22,25)(H,26,27)(H2,18,23,28)(H4,19,20,21)/t8-,9-,12+,13-/m0/s1

• InChIKey:
• OJVBAQZCFZMOBW-NGERZBJRSA-N

• Demethylblasticidin S is a natural product found in Streptomyces lividans and Streptomyces griseochromogenes with data available.

2'-Chloro-4',5'-difluoro-3-(1,3-dioxan-2-yl)-propiophenone

In Stock

• CAS RN:
• 898757-29-4

• Formula:
• C13H13ClF2O3

• InChI:
• InChI=1S/C13H13ClF2O3/c14-9-7-11(16)10(15)6-8(9)12(17)2-3-13-18-4-1-5-19-13/h6-7,13H,1-5H2

• InChIKey:
• YENBSQGARQTOJY-UHFFFAOYSA-N

• 2'-Chloro-4',5'-difluoro-3-(1,3-dioxan-2-yl)-propiophenone is a useful research compound. Its molecular formula is C13H13ClF2O3 and its molecular weight is 290.69 g/mol. The purity is usually 95%.

(Z)-8-(pyridin-2-ylmethyl)-2-(pyridin-4-ylmethylene)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one

In Stock

• CAS RN:
• 929857-29-4

• Formula:
• C22H17N3O3

• InChI:
• InChI=1S/C22H17N3O3/c26-21-17-4-5-19-18(13-25(14-27-19)12-16-3-1-2-8-24-16)22(17)28-20(21)11-15-6-9-23-10-7-15/h1-11H,12-14H2/b20-11-

• InChIKey:
• RFPZUVFWSAMQLC-JAIQZWGSSA-N

• (Z)-8-(pyridin-2-ylmethyl)-2-(pyridin-4-ylmethylene)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one is a useful research compound. Its molecular formula is C22H17N3O3 and its molecular weight is 371.396. The purity is usually 95%.

2-(4-Methoxyphenyl)-6,8-dimethylquinoline-4-carboxylic acid

In Stock

• CAS RN:
• 351357-29-4

• Formula:
• C19H17NO3

• InChI:
• InChI=1S/C19H17NO3/c1-11-8-12(2)18-15(9-11)16(19(21)22)10-17(20-18)13-4-6-14(23-3)7-5-13/h4-10H,1-3H3,(H,21,22)

• InChIKey:
• ZQZABHXTSVSWRN-UHFFFAOYSA-N

• 2-(4-Methoxyphenyl)-6,8-dimethylquinoline-4-carboxylic acid is a useful research compound. Its molecular formula is C19H17NO3 and its molecular weight is 307.3g/mol. The purity is usually 95%.

N-(2-Amino-1,2-dinitrilovinyl)((4-(trifluoromethyl)phenyl)amino)formamide

In Stock

• CAS RN:
• 1022157-29-4

• Formula:
• C12H8F3N5O

• InChI:
• InChI=1S/C12H8F3N5O/c13-12(14,15)7-1-3-8(4-2-7)19-11(21)20-10(6-17)9(18)5-16/h1-4H,18H2,(H2,19,20,21)/b10-9-

• InChIKey:
• GMEGQFCBKAFDID-KTKRTIGZSA-N

• N-(2-Amino-1,2-dinitrilovinyl)((4-(trifluoromethyl)phenyl)amino)formamide is a useful research compound. Its molecular formula is C12H8F3N5O and its molecular weight is 295.22 g/mol. The purity is usually 95%.

6-Methyl-4-azaspiro[2.4]heptane hydrochloride

In Stock

• CAS RN:
• 1823957-29-4

• Formula:
• C7H14ClN

• InChI:
• InChI=1S/C7H13N.ClH/c1-6-4-7(2-3-7)8-5-6;/h6,8H,2-5H2,1H3;1H

• InChIKey:
• XWTWXTQSQHRREF-UHFFFAOYSA-N

• 6-Methyl-4-azaspiro[2.4]heptane hydrochloride is a useful research compound. Its molecular formula is C7H14ClN and its molecular weight is 147.65. The purity is usually 95%.

Ethyl 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylate

Usually In Stock

• CAS RN:
• 2248257-29-4

• Formula:
• C14H19NO2S

• InChI:
• InChI=1S/C14H19NO2S/c1-4-17-14(16)12-8-18-13(15-12)11-6-5-9(2)7-10(11)3/h5-7,12-13,15H,4,8H2,1-3H3

• InChIKey:
• OXTHMGDQBPKQRD-UHFFFAOYSA-N

• Ethyl 2-(2,4-dimethylphenyl)-1,3-thiazolidine-4-carboxylate is a useful research compound. Its molecular formula is C14H19NO2S and its molecular weight is 265.37. The purity is usually 95%.

N-[2-Methyl-6-(trifluoromethyl)phenyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2361657-29-4

• Formula:
• C11H10F3NO

• InChI:
• InChI=1S/C11H10F3NO/c1-3-9(16)15-10-7(2)5-4-6-8(10)11(12,13)14/h3-6H,1H2,2H3,(H,15,16)

• InChIKey:
• LKHYCXJKVKUDGI-UHFFFAOYSA-N

• N-[2-Methyl-6-(trifluoromethyl)phenyl]prop-2-enamide is a useful research compound. Its molecular formula is C11H10F3NO and its molecular weight is 229.202. The purity is usually 95%.

1-Chloro-2-fluoro-5-methyl-4-nitrobenzene

In Stock

• CAS RN:
• 1352457-29-4

• Formula:
• C7H5ClFNO2

• InChI:
• InChI=1S/C7H5ClFNO2/c1-4-2-5(8)6(9)3-7(4)10(11)12/h2-3H,1H3

• InChIKey:
• ANZSIRXHCVBVBY-UHFFFAOYSA-N

• 1-Chloro-2-fluoro-5-methyl-4-nitrobenzene is a useful research compound. Its molecular formula is C7H5ClFNO2 and its molecular weight is 189.57 g/mol. The purity is usually 95%.

2-azido-N-(1,3-benzodioxol-5-yl)acetamide

In Stock

• CAS RN:
• 1250657-29-4

• Formula:
• C9H8N4O3

• InChI:
• InChI=1S/C9H8N4O3/c10-13-11-4-9(14)12-6-1-2-7-8(3-6)16-5-15-7/h1-3H,4-5H2,(H,12,14)

• InChIKey:
• KTAGRQPCBGVHPL-UHFFFAOYSA-N

• 2-azido-N-(1,3-benzodioxol-5-yl)acetamide is a useful research compound. Its molecular formula is C9H8N4O3 and its molecular weight is 220.18 g/mol. The purity is usually 95%.

(S)-(-)-1-Amino-2-(methoxymethyl)pyrrolidine

• CAS RN:
• 57-29-4; 59983-39-0

• Formula:
• C6H14N2O

• InChI:
• InChI=1S/C6H14N2O/c1-9-5-6-3-2-4-8(6)7/h6H,2-5,7H2,1H3/t6-/m0/s1

• InChIKey:
• BWSIKGOGLDNQBZ-LURJTMIESA-N

• (S)-(-)-1-Amino-2-(methoxymethyl)pyrrolidine is a useful research compound. Its molecular formula is C6H14N2O and its molecular weight is 130.191. The purity is usually 95%.